Cas no 1403565-81-0 (3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile)

• Product Name: 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile
• CAS No: 1403565-81-0
• MF: C₁₃H₉FN₂O
• MW: 228.221766233444
• CID: 5218560
• Update Time: 2025-10-31

3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile
• 1H-Pyrrole-2-propanenitrile, 1-(2-fluorophenyl)-β-oxo-

• Inchi： 1S/C13H9FN2O/c14-10-4-1-2-5-11(10)16-9-3-6-12(16)13(17)7-8-15/h1-6,9H,7H2
• InChI Key： ILMHVDOOYNNEDR-UHFFFAOYSA-N
• SMILES： C(#N)CC(C1=CC=CN1C1=CC=CC=C1F)=O

Additional information on 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile

Professional Introduction to Compound with CAS No. 1403565-81-0 and Product Name: 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile

The compound with CAS No. 1403565-81-0 and the product name 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a fluoro-substituted phenyl ring and a pyrrole moiety in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorinated aromatic rings and pyrrole derivatives. These structural elements are known for their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The compound in question, 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile, exemplifies this trend by combining these key features into a single molecular framework.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The nitrile group at the C3 position provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are often required to identify lead compounds with desired biological activity.

Recent studies have highlighted the importance of fluoro-substituted pyrroles in medicinal chemistry. These derivatives have been shown to exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The specific substitution pattern in 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile is believed to contribute to its unique pharmacological profile, making it a promising candidate for further exploration.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrrole ring, introduction of the fluoro-substituent, and final functionalization to yield the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, which is crucial for both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile has been extensively studied using various modeling techniques. These studies have provided insights into its electronic properties, molecular interactions, and potential binding modes with biological targets. Such information is invaluable for guiding experimental design and optimizing drug-like properties.

In clinical research settings, analogs of this compound have shown promise as inhibitors of key enzymes implicated in disease pathways. For instance, derivatives with similar structural motifs have been investigated for their ability to modulate enzyme activity in cancer cells or reduce inflammation in autoimmune disorders. While further preclinical studies are needed to fully elucidate its therapeutic potential, these preliminary findings suggest that 3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile could be a valuable asset in future drug development pipelines.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter the pharmacokinetic behavior of molecules, enhancing their bioavailability or metabolic stability. In the case of this compound, the fluorine substituent at the phenyl ring is expected to contribute to these properties while also influencing interactions with biological targets. Understanding these effects is critical for designing molecules that are both effective and clinically viable.

As research continues to uncover new applications for heterocyclic compounds like this one, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory discoveries into tangible therapeutic benefits. The compound’s unique structure presents opportunities for innovation across multiple disciplines, including organic chemistry, medicinal chemistry, and drug delivery systems.

In conclusion,3-[1-(2-Fluoro-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile (CAS No. 1403565-81) stands as a testament to the ongoing progress in pharmaceutical chemistry. Its combination of structural features makes it a compelling candidate for further investigation into new drug candidates. As our understanding of molecular interactions deepens and synthetic techniques evolve，this compound will undoubtedly play a significant role in shaping the future of medicine.